Cas no 1557766-55-8 (3-Bromo-4-nitrophenylhydrazine)
3-Bromo-4-nitrophenylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-nitrophenylhydrazine
-
- Inchi: 1S/C6H6BrN3O2/c7-5-3-4(9-8)1-2-6(5)10(11)12/h1-3,9H,8H2
- InChI Key: VNLYFYYVRNJBNR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1[N+](=O)[O-])NN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 1.8
- Topological Polar Surface Area: 83.9
3-Bromo-4-nitrophenylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250000299-250mg |
3-Bromo-4-nitrophenylhydrazine |
1557766-55-8 | 98% | 250mg |
646.00 USD | 2021-06-15 | |
| Alichem | A250000299-500mg |
3-Bromo-4-nitrophenylhydrazine |
1557766-55-8 | 98% | 500mg |
970.20 USD | 2021-06-15 | |
| Alichem | A250000299-1g |
3-Bromo-4-nitrophenylhydrazine |
1557766-55-8 | 98% | 1g |
1,685.00 USD | 2021-06-15 |
3-Bromo-4-nitrophenylhydrazine Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-Bromo-4-nitrophenylhydrazine
3-Bromo-4-Nitrophenylhydrazine: A Comprehensive Overview
3-Bromo-4-nitrophenylhydrazine, identified by the CAS number 1557766-55-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and nitro groups, along with a hydrazine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The synthesis of 3-bromo-4-nitrophenylhydrazine typically involves multi-step reactions, often starting from benzene derivatives. The introduction of bromine and nitro groups onto the aromatic ring is achieved through electrophilic substitution reactions, while the hydrazine group is introduced via nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound.
One of the most notable applications of 3-bromo-4-nitrophenylhydrazine is in the development of novel pharmaceutical agents. The compound serves as a versatile building block for constructing bioactive molecules, particularly in the design of anti-cancer drugs. According to recent studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry, this compound exhibits potential anti-proliferative activity against various cancer cell lines. The bromine and nitro groups contribute to its ability to modulate cellular signaling pathways, making it a promising candidate for further preclinical testing.
In addition to its pharmacological applications, 3-bromo-4-nitrophenylhydrazine has found utility in analytical chemistry as a reagent for the detection and quantification of carbonyl compounds. Its ability to form stable hydrazone derivatives with aldehydes and ketones makes it an effective tool in spectroscopic analysis. Recent research has explored its use in high-performance liquid chromatography (HPLC) methods for determining the concentration of trace carbonyl compounds in complex matrices, such as environmental samples and biological fluids.
The physical properties of 3-bromo-4-nitrophenylhydrazine are well-documented, with a melting point of approximately 180°C and a molecular weight of 216.09 g/mol. Its solubility in common solvents like water and ethanol is moderate, which facilitates its handling in laboratory settings. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.
From an environmental perspective, the ecological impact of 3-bromo-4-nitrophenylhydrazine has been a subject of recent investigations. Studies have shown that this compound exhibits moderate toxicity towards aquatic organisms, particularly fish and algae. Regulatory agencies have recommended cautious handling and disposal practices to minimize its environmental footprint. Researchers are actively exploring green chemistry approaches to synthesize this compound with reduced ecological impact.
In conclusion, 3-bromo-4-nitrophenylhydrazine, with its unique chemical structure and diverse applications, remains a significant molecule in contemporary chemical research. Its role as a building block in drug discovery and its utility in analytical chemistry underscore its importance across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to contribute even more significantly to scientific advancements.
1557766-55-8 (3-Bromo-4-nitrophenylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)